Cas no 2171158-28-2 (2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid)
2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
- 2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
- 2171158-28-2
- EN300-1488325
-
- Inchi: 1S/C25H30N2O5/c1-4-27(14-23(28)29)24(30)22(13-16(2)3)26-25(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,4,13-15H2,1-3H3,(H,26,31)(H,28,29)/t22-/m1/s1
- InChI Key: JPFQELGRPLHSIF-JOCHJYFZSA-N
- SMILES: O(C(N[C@@H](C(N(CC(=O)O)CC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488325-0.05g |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1488325-0.1g |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1488325-0.25g |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1488325-0.5g |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1488325-1.0g |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1488325-2.5g |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1488325-5.0g |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1488325-10.0g |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1488325-50mg |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 50mg |
$647.0 | 2023-09-28 | ||
| Enamine | EN300-1488325-100mg |
2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid |
2171158-28-2 | 100mg |
$678.0 | 2023-09-28 |
2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
Comprehensive Overview of 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS No. 2171158-28-2)
The compound 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS No. 2171158-28-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group and an N-ethyl side chain, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique gaining traction in drug discovery and biotechnology.
In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and therapeutic peptides. The Fmoc-protected nature of this compound ensures compatibility with modern automated peptide synthesizers, addressing the need for high-efficiency workflows. Its CAS No. 2171158-28-2 is often queried in databases like PubChem and Reaxys, reflecting its importance in chemoenzymatic studies and bioconjugation. Additionally, its chiral center (2R configuration) is critical for applications requiring stereochemical purity, such as peptide-based drug development.
The compound’s 4-methylpentanamidoacetic acid moiety contributes to its lipophilicity, a property increasingly explored in peptide drug delivery systems. This aligns with trending topics like enhanced membrane permeability and oral bioavailability of peptide therapeutics. Laboratories focusing on GPCR-targeted peptides or antibody-drug conjugates (ADCs) often prioritize this derivative for its modular reactivity. Notably, its N-ethyl group offers steric flexibility, a feature highlighted in forums discussing peptide backbone modifications for improved metabolic stability.
From a synthetic chemistry perspective, the Fmoc deprotection step of this compound is a focal point for optimization, especially in green chemistry initiatives. Researchers seek alternatives to traditional piperidine-based methods, linking to broader discussions about sustainable peptide manufacturing. The compound’s CAS No. 2171158-28-2 also appears in patents related to peptide-based vaccines, underscoring its relevance in immunotherapy and infectious disease research.
Quality control of 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid involves rigorous HPLC and MS analysis, a topic frequently searched by analytical chemists. Its stability under microwave-assisted peptide synthesis conditions is another area of interest, reflecting the shift toward faster, more efficient protocols. As the peptide therapeutics market expands, this compound’s role in high-throughput screening (HTS) and combinatorial chemistry continues to grow, making it a staple in both academic and industrial settings.
In summary, CAS No. 2171158-28-2 represents a critical tool for modern peptide science, bridging gaps between chemical synthesis and biological applications. Its versatility and alignment with cutting-edge research trends ensure its prominence in scientific literature and commercial catalogs alike.
2171158-28-2 (2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)